Cas no 671198-58-6 (N-(4-chlorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide)

• Product Name: N-(4-chlorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide
• CAS No: 671198-58-6
• MF: C₁₇H₁₃ClN₂OS
• MW: 328.815921545029
• CID: 3090981
• PubChem ID: 890803
• Update Time: 2025-04-21

N-(4-chlorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-(2-quinolinylthio)acetamide
• N-(4-chlorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide
• N-(4-chlorophenyl)-2-(quinolin-2-ylthio)acetamide
• N-(4-chlorophenyl)-2-quinolin-2-ylsulfanylacetamide
• SR-01000919449
• CCG-302224
• SR-01000919449-1
• F3394-0454
• Z19647602
• AKOS000812746
• 671198-58-6

• Inchi： 1S/C17H13ClN2OS/c18-13-6-8-14(9-7-13)19-16(21)11-22-17-10-5-12-3-1-2-4-15(12)20-17/h1-10H,11H2,(H,19,21)
• InChI Key： ZBRVKTQMILECJJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CSC1=CC=C2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 328.0437119Da
• Monoisotopic Mass: 328.0437119Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 67.3Ų